Ethanone, 2-(diphenylphosphinothioyl)-1-phenyl-

• CAS No.: 58156-55-1
• Molecular Formula: C20H17OPS
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 2-diphenylphosphinothioyl-1-phenylethanone
• InChI: InChI=1S/C20H17OPS/c21-20(17-10-4-1-5-11-17)16-22(23,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2
• InChI Key: XVYKFUCMGWNSHX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CP(=S)(C2=CC=CC=C2)C3=CC=CC=C3

Description

Ethanone, 2-(diphenylphosphinothioyl)-1-phenyl- is a useful research compound. Its molecular formula is C20H17OPS and its molecular weight is 336.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of diphenylphosphine sulfide (0.218 g, 0.001 mol) and chloroacetophenone (0.216 g, 0.0014 mol) in methylene chloride (4 ml) was cooled to 8–10° C. in an ice-water bath. Small pieces of solid potassium hydroxide (0.196 g, 0.0035 mol) were added while stirring under nitrogen atmosphere. After 45 minute, water (2 ml) was added and the organic layer was separated, washed with more water (2 ml) and dried over sodium sulfate. The solvent was removed under reduced pressure using a rotary evaporator and the oily residue was crystallized from ethyl acetate-hexane mixture to give 0.19 g (56.5%) of star shaped crystals. mp=83–84° C.